molecular formula C10H7BrN2O B8435251 5'-bromo-2H-[1,3'-bipyridine]-2-one

5'-bromo-2H-[1,3'-bipyridine]-2-one

Cat. No.: B8435251
M. Wt: 251.08 g/mol
InChI Key: JQBASDSQBWCSIK-UHFFFAOYSA-N
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Description

5'-bromo-2H-[1,3'-bipyridine]-2-one is a useful research compound. Its molecular formula is C10H7BrN2O and its molecular weight is 251.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H7BrN2O

Molecular Weight

251.08 g/mol

IUPAC Name

1-(5-bromopyridin-3-yl)pyridin-2-one

InChI

InChI=1S/C10H7BrN2O/c11-8-5-9(7-12-6-8)13-4-2-1-3-10(13)14/h1-7H

InChI Key

JQBASDSQBWCSIK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=O)N(C=C1)C2=CC(=CN=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pyridin-1-ol (96 mg), cesium carbonate (412 mg), and copper iodide (50 mg) were added to a tube containing a DMF (4 ml) solution containing 3,5-dibromopyridine (200 mg) and the tube was sealed in a nitrogen atmosphere, followed by stirring at 120° C. for 11 hours. Water was added to the reaction solution, followed by extraction with ethyl acetate. The resultant was washed with saturated saline and dried over anhydrous sodium sulfate, and the solvent was distilled away under reduced pressure. The obtained residue was purified by silica gel chromatography (n-hexane:ethyl acetate=1:5 to 1:1), and a brown solid of 5′-bromo-2H-[1,3′-bipyridine]-2-one (25.8 mg) was thus obtained.
Name
Pyridin-1-ol
Quantity
96 mg
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
412 mg
Type
reactant
Reaction Step One
Quantity
50 mg
Type
catalyst
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step Two
Quantity
200 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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